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Compound of Interest

Compound Name: Carbidopa

Cat. No.: B001219

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Carbidopa. It outlines the necessary personal
protective equipment (PPE), procedural steps for safe handling and disposal, and other
essential data to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Carbidopa, it is imperative to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The recommended PPE includes:

o Eye Protection: Wear safety glasses with side shields or goggles.[1] If there is a potential for
direct contact with dust, mists, or aerosols, a faceshield or other full-face protection should
be worn.[1]

o Hand Protection: Use protective gloves, such as nitrile or neoprene gloves.[2] For bulk
handling or situations with a risk of exposure, double gloving is recommended.[3] If you have
a latex allergy, nitrile gloves are the preferred option.[3]

» Respiratory Protection: In situations where dust may be generated and engineering controls
cannot prevent exposure, use a respirator with a P3 filter, which has a minimum protection
factor of 20.[2] For non-routine emergencies, a full-face mask with a self-contained breathing
apparatus may be necessary.[3]
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» Protective Clothing: Wear a laboratory coat.[3] For handling larger quantities (up to 500
grams), a lab coat may be sufficient.[3] In other situations, protective clothing, shoe covers,
and a head covering may be required.[3]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Carbidopa and ensuring
a safe working environment.

Handling:
+ Handle Carbidopa in a well-ventilated area.[2][3]

e Use in a closed system or with efficient local exhaust ventilation where dust, vapors, or mists
may be released.[2]

» Take precautionary measures against static discharge.[2]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

e Prevent contact with eyes, skin, and clothing.[1][2]

¢ Minimize dust generation and accumulation.[1]

e Wash hands thoroughly after handling.[1][4]

e Do not eat, drink, or smoke in areas where Carbidopa is handled or stored.[1][3][4]
Storage:

o Keep the container tightly closed.[2]

o Store in a dry place at a temperature between +15°C and 25°C.[2]

e Protect from sunlight and keep away from heat, sparks, open flames, and hot surfaces.[2]

» Store away from strong oxidizing agents, organic peroxides, explosives, and gases.[1]
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Disposal Plan

Dispose of Carbidopa and any contaminated materials in accordance with all applicable
national and local regulations.[2] Unused or expired Carbidopa should be disposed of through
a drug take-back program.[5] Do not flush the medication down the toilet or discard it in the
trash.[5][6]

: L

Property Value Reference
CAS Number 38821-49-7 [2]

EC Number 249-271-9 [2]
Molecular Formula C10H14N204

Molecular Weight 226.23 g/mol [7]

Storage Temperature +15°C to 25°C

Safe Handling Workflow for Carbidopa

Preparation Handling Post-Handling

‘ Assess Risks ‘——{ Select Appropriate PPE ‘—4-{ Weigh & Prepare in Ventilated Area ‘——{ Conduct Experiment

74»‘ Decontaminate Surfaces }—»‘ Dispose of Waste Properly ‘—»‘ Remove PPE ‘——{ Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Carbidopa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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